Cas no 1087784-18-6 (tert-Butyl 1-Methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate)

• Product Name: tert-Butyl 1-Methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate
• CAS No: 1087784-18-6
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• MDL: MFCD11099398
• CID: 5055063
• PubChem ID: 42951331
• Update Time: 2025-11-06

tert-Butyl 1-Methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• tert-butyl 1-methyl-6-(methylcarbamoyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• NE48278
• Z425484820
• 1-Methyl-6-methylcarbamoyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester
• tert-Butyl 1-Methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate

• MDL： MFCD11099398
• Inchi： 1S/C15H23N3O3/c1-10-11-6-7-12(13(19)16-5)18(11)9-8-17(10)14(20)21-15(2,3)4/h6-7,10H,8-9H2,1-5H3,(H,16,19)
• InChI Key： RSUZZJIBMSUIJK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN2C(C(NC)=O)=CC=C2C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 419
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on tert-Butyl 1-Methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate

Research Brief on tert-Butyl 1-Methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate (CAS: 1087784-18-6)

The compound tert-Butyl 1-Methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate (CAS: 1087784-18-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting kinase inhibitors. The pyrrolo[1,2-a]pyrazine scaffold, which forms the core structure of this compound, is known for its versatility in medicinal chemistry, offering opportunities for structural modifications to enhance pharmacological properties. Researchers have explored its utility in the development of small-molecule inhibitors for various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. The tert-butyl ester group in the compound provides a handle for further derivatization, enabling the introduction of diverse functional groups to optimize binding affinity and selectivity. Recent synthetic routes have focused on improving yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact.

In vitro and in vivo studies have demonstrated promising results for derivatives of this compound. For instance, certain analogs have shown potent inhibitory activity against specific kinases involved in cancer progression. These findings are supported by molecular docking studies, which reveal favorable interactions between the compound and the ATP-binding sites of target kinases. Additionally, pharmacokinetic evaluations indicate reasonable bioavailability and metabolic stability, making it a viable candidate for further preclinical development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Researchers are actively investigating structure-activity relationships (SAR) to identify key modifications that enhance therapeutic efficacy while minimizing toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-Butyl 1-Methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate (CAS: 1087784-18-6) represents a promising scaffold for the development of novel therapeutics. Its synthetic accessibility, combined with its demonstrated biological activity, positions it as a valuable tool in drug discovery. Future research should focus on expanding its applications and addressing current limitations to fully realize its potential in treating complex diseases.